

Technical Support Center: Enhancing Sensitivity for 3',4'-Dihydroxyflurbiprofen Detection

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3',4'-Dihydroxy Flurbiprofen

CAS No.: 66067-41-2

Cat. No.: B133757

[Get Quote](#)

Welcome to the technical support center dedicated to improving the analytical sensitivity of 3',4'-Dihydroxyflurbiprofen. This guide is designed for researchers, scientists, and drug development professionals who are actively engaged in the quantification of this critical flurbiprofen metabolite. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causal factors that govern assay sensitivity. Our goal is to empower you with the knowledge to not only troubleshoot existing issues but also to proactively design more robust and sensitive analytical methods.

Introduction: The Significance of 3',4'-Dihydroxyflurbiprofen

Flurbiprofen, a potent non-steroidal anti-inflammatory drug (NSAID), is extensively metabolized in the body.[1][2] One of its key metabolites is 3',4'-Dihydroxyflurbiprofen.[3] The formation of hydroxylated metabolites, such as 4'-hydroxyflurbiprofen and subsequently 3',4'-dihydroxyflurbiprofen, is primarily mediated by the cytochrome P450 enzyme CYP2C9.[1][3][4] Therefore, the accurate and sensitive detection of these metabolites is crucial for a variety of research applications, including:

- Pharmacokinetic (PK) and metabolism studies: Understanding the absorption, distribution, metabolism, and excretion (ADME) of flurbiprofen.
- Drug-drug interaction studies: Assessing the potential for co-administered drugs to inhibit or induce CYP2C9 activity.[3]
- Pharmacogenomics: Investigating the impact of genetic polymorphisms in CYP2C9 on flurbiprofen metabolism and patient response.[5][6]

This guide will provide a comprehensive resource for overcoming the common challenges associated with the detection of 3',4'-Dihydroxyflurbiprofen, ultimately leading to more reliable and sensitive analytical data.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues encountered during the analysis of 3',4'-Dihydroxyflurbiprofen.

Q1: My signal for 3',4'-Dihydroxyflurbiprofen is very low, close to the limit of detection. What are the most likely causes?

A1: Low sensitivity is a frequent challenge. The primary culprits often fall into three categories:

- **Sample Preparation:** Inefficient extraction of the analyte from the biological matrix (e.g., plasma, urine) can significantly reduce the amount of analyte reaching the detector.[7][8] Matrix components co-extracted with the analyte can also suppress the signal, a phenomenon known as the matrix effect.[9]
- **Chromatographic Conditions:** Suboptimal chromatographic separation can lead to broad peaks, reducing the peak height and thus the apparent sensitivity.[10][11] This can be due to an inappropriate mobile phase, a degraded column, or an incorrect flow rate.[10][12]
- **Detector Settings:** Incorrect detector settings, such as the wrong wavelength for UV or fluorescence detection, or suboptimal ionization parameters in mass spectrometry, will directly impact signal intensity.[11][12]

Q2: I'm observing high background noise in my chromatogram. How can I reduce it?

A2: High background noise can mask your analyte signal. Common sources include:

- Contaminated Mobile Phase: Impurities in solvents or additives can create a noisy baseline. [\[13\]](#) Always use high-purity, HPLC or LC-MS grade solvents and reagents. [\[13\]](#)
- Detector Contamination: A dirty flow cell in a UV or fluorescence detector, or a contaminated ion source in a mass spectrometer, can generate significant noise. [\[10\]](#)[\[12\]](#)
- System Leaks: Leaks in the HPLC system can cause pressure fluctuations and a noisy baseline. [\[10\]](#)[\[11\]](#)

Q3: Can I use a UV detector for 3',4'-Dihydroxyflurbiprofen analysis? What are the alternatives for better sensitivity?

A3: While a UV detector can be used, its sensitivity for low concentrations of 3',4'-Dihydroxyflurbiprofen may be limited. [\[14\]](#) For enhanced sensitivity, consider the following:

- Fluorescence Detection: Flurbiprofen and its hydroxylated metabolites are naturally fluorescent, offering significantly higher sensitivity and selectivity compared to UV detection. [\[15\]](#)[\[16\]](#)[\[17\]](#)
- Mass Spectrometry (MS): Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for high-sensitivity and high-specificity quantification of drug metabolites. [\[7\]](#)[\[8\]](#)[\[18\]](#) The use of multiple reaction monitoring (MRM) allows for the selective detection of the analyte even in complex biological matrices. [\[7\]](#)

Q4: What is the "matrix effect" and how can I minimize it?

A4: The matrix effect is the alteration of analyte ionization in the mass spectrometer source due to co-eluting compounds from the biological sample. [\[9\]](#) This can lead to either ion suppression (decreased sensitivity) or ion enhancement (increased signal), both of which compromise analytical accuracy. [\[9\]](#) To mitigate the matrix effect:

- Improve Sample Cleanup: Employ more rigorous sample preparation techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering matrix components. [\[7\]](#)[\[8\]](#)

- **Optimize Chromatography:** Adjust the chromatographic method to separate the analyte from the interfering matrix components.
- **Use a Stable Isotope-Labeled Internal Standard (SIL-IS):** A SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction during data analysis.


Troubleshooting Guides

This section provides structured troubleshooting workflows for common sensitivity issues.

Guide 1: Low Signal Intensity / Poor Sensitivity

This guide will walk you through a systematic approach to diagnose and resolve low signal intensity for 3',4'-Dihydroxyflurbiprofen.

Troubleshooting Workflow for Low Sensitivity



[Click to download full resolution via product page](#)

Caption: Troubleshooting workflow for low sensitivity.

Step-by-Step Troubleshooting for Low Sensitivity

- Evaluate Sample Preparation:
 - Extraction Recovery: Spike a known amount of 3',4'-Dihydroxyflurbiprofen standard into a blank matrix and into a pure solvent. Compare the peak areas after extraction. A significant difference indicates poor extraction recovery.
 - Corrective Action: Modify your extraction protocol. For Liquid-Liquid Extraction (LLE), experiment with different organic solvents and pH conditions. For Solid-Phase Extraction (SPE), ensure the cartridge sorbent is appropriate and optimize the wash and elution steps.
 - Matrix Effects (for LC-MS/MS): Perform a post-extraction spike experiment. Compare the peak area of the analyte spiked into an extracted blank matrix with the peak area of the analyte in a pure solvent. A lower response in the matrix indicates ion suppression.
 - Corrective Action: Enhance sample cleanup to remove interfering components. Consider using a more selective SPE sorbent or a different LLE solvent. Diluting the sample can also sometimes reduce matrix effects.
- Assess Chromatographic Performance:
 - Peak Shape: Examine the peak shape of your analyte. Broad or tailing peaks lead to a lower peak height and reduced sensitivity.[\[10\]](#)[\[11\]](#)
 - Corrective Action:
 - Mobile Phase: Adjust the mobile phase composition (e.g., increase organic content for earlier elution, adjust pH).[\[10\]](#)
 - Column Health: If the peak shape is poor for all compounds, the column may be degraded or contaminated. Replace the guard column and, if necessary, the analytical column.[\[10\]](#)[\[19\]](#)
 - Retention Time: Unstable retention times can indicate problems with the pump or leaks in the system.[\[10\]](#)[\[19\]](#)

- Corrective Action: Check for leaks in all fittings.[\[10\]](#) Degas the mobile phase to prevent air bubbles in the pump.[\[10\]](#)[\[13\]](#)
- Verify Detector Performance:
 - Detector Settings:
 - Fluorescence: Ensure you are using the optimal excitation and emission wavelengths for 3',4'-Dihydroxyflurbiprofen. A published method for flurbiprofen and its 4'-hydroxy metabolite used an excitation of 260 nm and an emission of 320 nm, which can be a good starting point.[\[16\]](#)[\[20\]](#)
 - LC-MS/MS: Optimize the ionization source parameters (e.g., spray voltage, gas flows, temperature) and collision energy for the specific MRM transition of your analyte.[\[7\]](#)
 - Detector Maintenance: A contaminated detector can lead to both low signal and high noise.[\[12\]](#)
 - Corrective Action: Follow the manufacturer's instructions for cleaning the detector's flow cell (for fluorescence) or ion source (for MS).

Guide 2: Advanced Sensitivity Enhancement Techniques


When standard troubleshooting is insufficient, consider these advanced strategies.

For phenolic compounds like 3',4'-Dihydroxyflurbiprofen, derivatization can significantly improve sensitivity, especially for UV or fluorescence detection.[\[14\]](#)[\[21\]](#)[\[22\]](#) Derivatization converts the analyte into a more readily detectable form.

- Principle: A derivatizing agent reacts with the hydroxyl groups of 3',4'-Dihydroxyflurbiprofen to attach a chromophore (for UV detection) or a fluorophore (for fluorescence detection). This can increase the molar absorptivity or fluorescence quantum yield, respectively.
- Example Protocol (Conceptual):
 - Extract 3',4'-Dihydroxyflurbiprofen from the biological matrix.
 - Evaporate the solvent to dryness.

- Reconstitute the residue in a suitable buffer.
- Add the derivatizing agent (e.g., dansyl chloride for fluorescence).
- Incubate to allow the reaction to complete.
- Inject the derivatized sample into the HPLC system.

Workflow for Deciding on Derivatization



[Click to download full resolution via product page](#)

Caption: Decision tree for using derivatization.

Data and Protocols

Table 1: Comparison of Analytical Methods for Flurbiprofen and its Metabolites

Method	Detector	Typical LLOQ	Advantages	Disadvantages
HPLC	UV	~100 ng/mL	Simple, widely available	Lower sensitivity, potential for interference
HPLC	Fluorescence	50 ng/mL (plasma), 250 ng/mL (urine)[16]	High sensitivity, good selectivity	Not all compounds fluoresce
LC-MS/MS	Tandem MS	10 ng/mL[7][8]	Highest sensitivity and selectivity, structural confirmation	Higher cost and complexity, susceptible to matrix effects

Protocol 1: Generic Liquid-Liquid Extraction (LLE) for Plasma Samples

This protocol provides a starting point for extracting 3',4'-Dihydroxyflurbiprofen from plasma. Optimization will be required for your specific application.

- Sample Preparation:
 - To 100 μ L of plasma sample, add 10 μ L of internal standard solution.
 - Add 100 μ L of 5 M HCl to acidify the sample. Vortex briefly.
- Extraction:
 - Add 2 mL of methyl tert-butyl ether (MTBE).[7][8]
 - Vortex for 30 seconds.
 - Centrifuge at 3000 rpm for 10 minutes.
- Evaporation and Reconstitution:

- Transfer the organic layer to a clean tube.
- Evaporate to dryness under a gentle stream of nitrogen at 50 °C.
- Reconstitute the residue in 300 µL of the mobile phase.
- Analysis:
 - Inject a 5 µL aliquot into the LC-MS/MS system.

Conclusion

Improving the sensitivity of 3',4'-Dihydroxyflurbiprofen detection requires a systematic and logical approach. By understanding the underlying principles of sample preparation, chromatography, and detection, researchers can effectively troubleshoot and optimize their analytical methods. This guide provides a framework for identifying and resolving common sensitivity issues, as well as strategies for achieving the highest levels of analytical performance. Remember that each assay is unique, and a thorough understanding of the entire analytical workflow is paramount to success.

References

- SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [\[Link\]](#)
- Thorn, C. F., et al. (2021). An Evidence-Based Framework for Evaluating Pharmacogenomics Knowledge for Personalized Medicine. *Clinical Pharmacology and Therapeutics*. Retrieved from [\[Link\]](#)
- Vogl, S., et al. (2015). CYP2C9 Genotype vs. Metabolic Phenotype for Individual Drug Dosing—A Correlation Analysis Using Flurbiprofen as Probe Drug. *PLoS One*, 10(3), e0120403. Retrieved from [\[Link\]](#)
- G-M-I, Inc. (2025). Troubleshooting Guide for HPLC Detectors: Tips and Tricks. Retrieved from [\[Link\]](#)
- Tracy, T. S., et al. (1996). Studies of flurbiprofen 4'-hydroxylation. Additional evidence suggesting the sole involvement of cytochrome P450 2C9. *Biochemical Pharmacology*, 52(8), 1305-9. Retrieved from [\[Link\]](#)

- Kaminsky, L. S., & Zhang, Z. Y. (1997). Evaluation of flurbiprofen urinary ratios as in vivo indices for CYP2C9 activity. *Clinical Pharmacology & Therapeutics*, 62(3), 348-55. Retrieved from [\[Link\]](#)
- World Journal of Pharmaceutical and Medical Research. (2024). CLINICAL PHARMACOLOGY OF FLURBIPROFEN. Retrieved from [\[Link\]](#)
- Amadio, J., et al. (2010). Biotransformation of flurbiprofen by *Cunninghamella* species. *Applied and Environmental Microbiology*, 76(18), 6299-303. Retrieved from [\[Link\]](#)
- Heenan, M. P., & McCallum, N. K. (1974). A New Method for the Gas Chromatographic Detection of Phenols. *Journal of Chromatographic Science*, 12(2), 89-90. Retrieved from [\[Link\]](#)
- PharmaCores. (2025). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. Retrieved from [\[Link\]](#)
- Lee, S. Y., et al. (2014). Simultaneous determination of flurbiprofen and its hydroxy metabolite in human plasma by liquid chromatography-tandem mass spectrometry for clinical application. *Journal of Chromatography B*, 967, 123-128. Retrieved from [\[Link\]](#)
- Kaiser, D. G., et al. (1984). Simultaneous Determination of Flurbiprofen and Its Major Metabolite in Physiological Fluids Using Liquid Chromatography with Fluorescence. *Journal of Pharmaceutical Sciences*, 73(9), 1284-1287. Retrieved from [\[Link\]](#)
- Li, J. B. (n.d.). HPLC Troubleshooting Guide. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 128319, 3',4'-Dihydroxyflurbiprofen. Retrieved from [\[Link\]](#).
- Lee, S. Y., et al. (2014). Simultaneous determination of flurbiprofen and its hydroxy metabolite in human plasma by liquid chromatography-tandem mass spectrometry for clinical application. *Journal of Chromatography B*, 967, 123-128. Retrieved from [\[Link\]](#)
- Liu, Y., et al. (2015). Effect of CYP2C9 genetic polymorphism on the metabolism of flurbiprofen in vitro. *Drug development and industrial pharmacy*, 41(10), 1675-80. Retrieved from [\[Link\]](#)

- Tracy, T. S., et al. (1995). Sensitive and specific high-performance liquid chromatographic assay for 4'-hydroxyflurbiprofen and flurbiprofen in human urine and plasma. *Journal of Chromatography B: Biomedical Applications*, 667(1), 167-174. Retrieved from [[Link](#)]
- Hutzler, J. M., et al. (2008). Mechanism-Based Inactivation of Cytochrome P450 2C9 by Tienilic Acid and (±)-Suprofen: A Comparison of Kinetics and Probe Substrate Selection. *Drug Metabolism and Disposition*, 36(10), 2055-2063. Retrieved from [[Link](#)]
- Mitropoulou, K., et al. (2003). Determination of major phenolic compounds in water by reversed-phase liquid chromatography after pre-column derivatization with benzoyl chloride. *Journal of Chromatography A*, 988(1), 145-149. Retrieved from [[Link](#)]
- Global Substance Registration System. (n.d.). 3'-4'-DIHYDROXYFLURBIPROFEN, (R)-. Retrieved from [[Link](#)]
- Rajani, A., et al. (2014). method development and validation for the estimation of flurbiprofen in tablet dosage form by liquid chromatography. *International Journal of Pharmacy*, 4(1), 309-312. Retrieved from [[Link](#)]
- Tracy, T. S., et al. (1995). Sensitive and specific high-performance liquid chromatographic assay for 4'-hydroxyflurbiprofen and flurbiprofen in human urine and plasma. *Journal of Chromatography B: Biomedical Applications*, 667(1), 167-174. Retrieved from [[Link](#)]
- Klejdus, B., et al. (2013). Techniques for Analysis of Plant Phenolic Compounds. *International Journal of Molecular Sciences*, 14(12), 23380-23415. Retrieved from [[Link](#)]
- National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 157678, 4'-Hydroxyflurbiprofen. Retrieved from [[Link](#)].
- Albert, K. S., et al. (1984). Determination of flurbiprofen in human serum by reverse-phase high-performance liquid chromatography with fluorescence detection. *Journal of Pharmaceutical Sciences*, 73(6), 833-835. Retrieved from [[Link](#)]
- Broeckling, C. D., et al. (2014). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. *Metabolites*, 4(1), 1-23. Retrieved from [[Link](#)]

- Patel, D., et al. (2015). Review Article on Matrix Effect in Bioanalytical Method Development. International Journal of MediPharm Research, 1(1), 1-7. Retrieved from [[Link](#)]
- Dean, L. (2012). Flurbiprofen Therapy and CYP2C9 Genotype. In Medical Genetics Summaries. National Center for Biotechnology Information (US). Retrieved from [[Link](#)]
- Kabir, A., et al. (2017). Rapid Determination of Non-Steroidal Anti-Inflammatory Drugs in Urine Samples after In-Matrix Derivatization and Fabric Phase Sorptive Extraction-Gas Chromatography-Mass Spectrometry Analysis. Molecules, 22(10), 1640. Retrieved from [[Link](#)]
- Déglon, J., et al. (2011). Automated system for on-line desorption of dried blood spots applied to LC/MS/MS pharmacokinetic study of flurbiprofen and its metabolite. Journal of Pharmaceutical and Biomedical Analysis, 54(2), 359-367. Retrieved from [[Link](#)]
- Gu, L., et al. (2011). Recent developments in the HPLC separation of phenolic compounds. Journal of Separation Science, 34(14), 1779-1794. Retrieved from [[Link](#)]
- Déglon, J., et al. (2011). Automated system for on-line desorption of dried blood spots applied to LC/MS/MS pharmacokinetic study of flurbiprofen and its metabolite. Journal of Pharmaceutical and Biomedical Analysis, 54(2), 359-367. Retrieved from [[Link](#)]
- Sivasubramanian, L., & Lakshmi, K. S. (2012). Spectrofluorometric and UV Spectrophotometric Methods for the Determination of Flurbiprofen in Pharmaceutical Preparations. Research and Reviews: Journal of Pharmaceutical Analysis, 1(1), 1-8. Retrieved from [[Link](#)]
- Pan, C., & Raftery, D. (2013). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Journal of Proteomics & Bioinformatics, 6(11), 253-259. Retrieved from [[Link](#)]
- Al-Majed, A. A. (2007). Determination of flurbiprofen in pharmaceutical preparations by GC-MS. Journal of the Saudi Chemical Society, 11(1), 115-122. Retrieved from [[Link](#)]
- Chen, H., et al. (2015). Liquid chromatography-tandem mass spectrometry for the quantification of flurbiprofen in human plasma and its application in a study of bioequivalence. Journal of Chromatography B, 990, 15-20. Retrieved from [[Link](#)]

- Lee, S. Y., et al. (2014). Simultaneous determination of flurbiprofen and its hydroxy metabolite in human plasma by liquid chromatography-tandem mass spectrometry for clinical application. *Journal of Chromatography B*, 967, 123-128. Retrieved from [[Link](#)]
- Abounassif, M. A., et al. (1988). Determination of Flurbiprofen in Dosage form and in Biological Fluids by High Performance Liquid Chromatography. *Analytical Letters*, 21(2), 331-343. Retrieved from [[Link](#)]
- Matuszewski, B. K. (2006). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: Application to drug discovery. *Journal of Chromatography B*, 833(2), 219-230. Retrieved from [[Link](#)]
- Wang, Y., et al. (2023). Flurbiprofen@ZIF-8 nanoformulation with potential for analgesia. *Journal of Nanobiotechnology*, 21(1), 22. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. ClinPGx [clinpgx.org]
- 2. wjpmr.com [wjpmr.com]
- 3. Evaluation of flurbiprofen urinary ratios as in vivo indices for CYP2C9 activity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 4. Studies of flurbiprofen 4'-hydroxylation. Additional evidence suggesting the sole involvement of cytochrome P450 2C9 - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 5. CYP2C9 Genotype vs. Metabolic Phenotype for Individual Drug Dosing—A Correlation Analysis Using Flurbiprofen as Probe Drug - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 6. Flurbiprofen Therapy and CYP2C9 Genotype - Medical Genetics Summaries - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 7. Simultaneous determination of flurbiprofen and its hydroxy metabolite in human plasma by liquid chromatography-tandem mass spectrometry for clinical application - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]

- [8. researchgate.net \[researchgate.net\]](#)
- [9. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. HPLC Troubleshooting Guide \[scioninstruments.com\]](#)
- [11. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! \[pharmacores.com\]](#)
- [12. gmi-inc.com \[gmi-inc.com\]](#)
- [13. HPLC Troubleshooting Guide \[sigmaaldrich.com\]](#)
- [14. academic.oup.com \[academic.oup.com\]](#)
- [15. pubs.acs.org \[pubs.acs.org\]](#)
- [16. Sensitive and specific high-performance liquid chromatographic assay for 4'-hydroxyflurbiprofen and flurbiprofen in human urine and plasma - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. Determination of flurbiprofen in human serum by reverse-phase high-performance liquid chromatography with fluorescence detection - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. Liquid chromatography-tandem mass spectrometry for the quantification of flurbiprofen in human plasma and its application in a study of bioequivalence - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. ccc.chem.pitt.edu \[ccc.chem.pitt.edu\]](#)
- [20. researchgate.net \[researchgate.net\]](#)
- [21. researchgate.net \[researchgate.net\]](#)
- [22. Techniques for Analysis of Plant Phenolic Compounds \[mdpi.com\]](#)
- To cite this document: BenchChem. [Technical Support Center: Enhancing Sensitivity for 3',4'-Dihydroxyflurbiprofen Detection]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b133757/docs#technical-support-center-enhancing-sensitivity-for-3-4-dihydroxyflurbiprofen-detection\]](https://www.benchchem.com/product/b133757/docs#technical-support-center-enhancing-sensitivity-for-3-4-dihydroxyflurbiprofen-detection)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)